Cas no 110138-39-1 (3-(2,4-dichlorophenoxy)-3-oxopropanoate)

3-(2,4-Dichlorophenoxy)-3-oxopropanoate is a specialized ester compound with applications in agrochemical synthesis and intermediate chemistry. Its structure, featuring a dichlorophenoxy moiety linked to a propanoate group, lends reactivity useful in the production of herbicides and plant growth regulators. The compound’s stability under controlled conditions ensures consistent performance in synthetic pathways, while its selective reactivity enables precise modifications in target molecules. It is particularly valued for its role in developing phenoxy-based herbicides, where its intermediate properties facilitate efficient derivatization. Handling requires standard laboratory precautions due to its potential sensitivity to hydrolysis and photodegradation. Suitable for research and industrial-scale applications requiring high-purity intermediates.

3-(2,4-dichlorophenoxy)-3-oxopropanoate structure

110138-39-1 structure

Product Name:3-(2,4-dichlorophenoxy)-3-oxopropanoate

CAS No:110138-39-1

MF:C₉H₅Cl₂O₄

MW:248.03960108757

CID:1191301

PubChem ID:7019194

Update Time:2025-06-07

3-(2,4-dichlorophenoxy)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-dichlorophenoxy)-3-oxopropanoate
- 3-(2,4-dichlorophenoxy)-3-oxopropanoicacid
- 2E-072
- 110138-39-1
- Oprea1_829202
- MFCD00201958
- AKOS005084458
- 3-(2,4-dichlorophenoxy)-3-oxopropanoic acid
- SCHEMBL9595502
- Inchi： 1S/C9H6Cl2O4/c10-5-1-2-7(6(11)3-5)15-9(14)4-8(12)13/h1-3H,4H2,(H,12,13)/p-1
- InChI Key： BZEPYLGATHPLOW-UHFFFAOYSA-M
- SMILES： ClC1C=C(C=CC=1OC(CC(=O)[O-])=O)Cl

Computed Properties

Exact Mass: 246.95655
Monoisotopic Mass: 246.9564890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 66.43

3-(2,4-dichlorophenoxy)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI83343-1mg	3-(2,4-dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI83343-5mg	3-(2,4-dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI83343-10mg	3-(2,4-dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI83343-500mg	3-(2,4-dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI83343-1g	3-(2,4-dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	>90%	1g	$1295.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657130-1mg	3-(2,4-Dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	98%	1mg	￥535.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657130-5mg	3-(2,4-Dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	98%	5mg	￥529.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657130-10mg	3-(2,4-Dichlorophenoxy)-3-oxopropanoic acid	110138-39-1	98%	10mg	￥862.00	2024-08-09